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Compound of Interest

Compound Name: Sodium peroxide

Cat. No.: B049792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium peroxide (Na₂O₂) is a powerful oxidizing and bleaching agent with significant

applications in various chemical syntheses and industrial processes. Its high reactivity,

however, necessitates a thorough understanding of its properties and strict adherence to safety

protocols. This technical guide provides comprehensive information on the CAS number, safety

data, handling procedures, and emergency response for sodium peroxide, tailored for

laboratory and research environments.

Chemical Identification
Identifier Value

Chemical Name Sodium Peroxide

CAS Number 1313-60-6[1][2]

Molecular Formula Na₂O₂[1]

Synonyms Disodium peroxide, Solozone, Flocool[3][4]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b049792?utm_src=pdf-interest
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.adventchembio.com/fine-research-chemicals/sodium-peroxide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7853032.htm
https://www.adventchembio.com/fine-research-chemicals/sodium-peroxide
https://en.wikipedia.org/wiki/Sodium_peroxide
https://www.geeksforgeeks.org/chemistry/sodium-peroxide-formula-structure-properties-uses-sample-questions/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The physical and chemical properties of sodium peroxide are crucial for its safe handling and

use in experimental setups.

Property Value

Molecular Weight 77.98 g/mol [1]

Appearance
Yellowish-white to yellow granular solid or

powder[4][5][6]

Melting Point 460 °C (decomposes)[4][5][7]

Boiling Point 657 °C (decomposes)[4][7]

Density 2.805 g/cm³[4][7]

Solubility
Reacts violently with water. Soluble in cold

water and acids.[2][7]

Safety and Hazard Information
Sodium peroxide is classified as a hazardous substance and requires careful handling. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

standardized hazard information.

GHS Pictograms
The following pictograms are associated with sodium peroxide:

Flame over Circle (Oxidizer): Indicates that sodium peroxide can cause or contribute to the

combustion of other materials, usually by yielding oxygen.

Corrosion: Signifies that it can cause severe skin burns and eye damage.

GHS Hazard and Precautionary Statements
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Type Code Statement

Hazard H271
May cause fire or explosion;

strong oxidizer.[8]

Hazard H314
Causes severe skin burns and

eye damage.[8]

Precautionary P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[9][10]

Precautionary P220

Keep/store away from clothing

and other combustible

materials.[9][10]

Precautionary P221

Take any precaution to avoid

mixing with combustibles.[9]

[10]

Precautionary P260

Do not breathe

dust/fume/gas/mist/vapours/sp

ray.[9][10]

Precautionary P264
Wash skin thoroughly after

handling.[9][10]

Precautionary P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[9]

[10]

Precautionary P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.

Precautionary P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.
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Precautionary P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

Precautionary P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Precautionary P310
Immediately call a POISON

CENTER or doctor/physician.

Precautionary P370+P378

In case of fire: Use dry sand,

dry chemical, or soda ash to

extinguish. DO NOT USE

WATER.[11]

Precautionary P405 Store locked up.

Precautionary P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

Toxicological Data
Specific LD50 and LC50 values for sodium peroxide are not readily available in published

literature. However, it is known to be toxic by ingestion and inhalation and is extremely

destructive to the tissue of the mucous membranes, upper respiratory tract, eyes, and skin.[12]

Occupational Exposure Limits
There are no established Permissible Exposure Limits (PEL) from OSHA, Threshold Limit

Values (TLV) from ACGIH, or Recommended Exposure Limits (REL) from NIOSH specifically

for sodium peroxide.[13] However, due to its violent reaction with water to form sodium

hydroxide, the exposure limits for sodium hydroxide should be considered when there is a

potential for moisture contact.
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Organization Limit Value

OSHA PEL (Ceiling) 2 mg/m³

NIOSH REL (Ceiling) 2 mg/m³

ACGIH TLV (Ceiling) 2 mg/m³

Experimental Protocols
Weighing and Dispensing Sodium Peroxide
This protocol outlines the steps for safely weighing and dispensing solid sodium peroxide in a

laboratory setting.
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Preparation

Weighing

Cleanup

Don appropriate PPE:
- Safety goggles and face shield

- Flame-retardant lab coat
- Chemical-resistant gloves (e.g., nitrile)

Set up a clean, dry work area
in a chemical fume hood.

Use non-sparking tools
(e.g., ceramic or plastic spatulas).

Tare a clean, dry, and
compatible weighing container.

Proceed to weighing

Carefully dispense the required
amount of sodium peroxide,

avoiding dust generation.

Immediately and securely
close the sodium peroxide container.

Clean any minor spills immediately
with a dry, inert material
(e.g., sand, soda ash).

Proceed to cleanup

Decontaminate tools
according to lab procedures.

Dispose of waste in a designated,
properly labeled container.

Click to download full resolution via product page

Caption: Workflow for weighing and dispensing sodium peroxide.
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Emergency Spill Response Protocol
This protocol details the steps to be taken in the event of a sodium peroxide spill.

Immediate Actions

Cleanup (Trained Personnel Only)

Final Steps

Sodium Peroxide Spill Occurs

Alert personnel in the immediate area.

Evacuate the spill area.

Ensure adequate ventilation
(if safe to do so).

Don appropriate PPE, including
respiratory protection if necessary.

If spill is minor and you are trained

Cover the spill with a dry, inert,
non-combustible absorbent

(e.g., sand, soda ash).

Carefully collect the mixture
using non-sparking tools.

Place in a clearly labeled,
closed container for disposal.

Decontaminate the spill area.

Dispose of waste as hazardous material.

Report the incident to the
appropriate safety personnel.
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Click to download full resolution via product page

Caption: Emergency spill response workflow for sodium peroxide.

Reactivity and Incompatibility
Sodium peroxide is a strong oxidizing agent and reacts violently with many substances.

Understanding these incompatibilities is critical for preventing accidents.

Reacts Violently With

To Produce

Sodium Peroxide

Water

Violent, exothermic reaction

Acids Reducing Agents Organic Materials
(e.g., solvents, paper, wood)

Can cause ignition

Powdered Metals
(e.g., Al, Mg)

Can cause ignition

Extreme Heat Fire/Explosion Sodium Hydroxide Hydrogen Peroxide

Oxygen Gas

Decomposition

Click to download full resolution via product page

Caption: Reactivity of sodium peroxide with incompatible materials.

Fire Safety
In case of a fire involving sodium peroxide, DO NOT USE WATER, CARBON DIOXIDE, OR

FOAM EXTINGUISHERS. The recommended extinguishing agents are:
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Dry sand

Soda ash

Class D fire extinguishers specifically designed for combustible metal fires.[14]

The primary strategy is to smother the fire and exclude oxygen.

Conclusion
Sodium peroxide is an invaluable reagent in research and development, but its potent

reactivity demands the utmost respect and adherence to stringent safety protocols. This guide

provides the essential information for its safe handling, storage, and emergency management.

Researchers, scientists, and drug development professionals must familiarize themselves with

this information and their institution's specific safety guidelines before working with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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